![molecular formula C18H28N2O B4446804 3-(4-ethylphenyl)-N-[3-(1-pyrrolidinyl)propyl]propanamide](/img/structure/B4446804.png)
3-(4-ethylphenyl)-N-[3-(1-pyrrolidinyl)propyl]propanamide
Overview
Description
3-(4-ethylphenyl)-N-[3-(1-pyrrolidinyl)propyl]propanamide, also known as N-ethylhexedrone, is a synthetic cathinone that belongs to the class of substituted cathinones. It is a psychoactive substance that acts as a stimulant. The compound has gained attention in recent years due to its potential use in scientific research.
Mechanism of Action
The mechanism of action of 3-(4-ethylphenyl)-N-[3-(1-pyrrolidinyl)propyl]propanamiderone involves the inhibition of the reuptake of dopamine, norepinephrine, and serotonin. This leads to an increase in the levels of these neurotransmitters in the brain, which results in a stimulant effect. The compound also has a weak affinity for the serotonin transporter, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
3-(4-ethylphenyl)-N-[3-(1-pyrrolidinyl)propyl]propanamiderone has been found to produce a range of biochemical and physiological effects. It has been shown to increase locomotor activity, induce hyperthermia, and produce stereotypic behaviors in animal models. The compound has also been found to increase heart rate and blood pressure in humans.
Advantages and Limitations for Lab Experiments
3-(4-ethylphenyl)-N-[3-(1-pyrrolidinyl)propyl]propanamiderone has several advantages for use in lab experiments. It is a potent and selective reuptake inhibitor of dopamine, norepinephrine, and serotonin, which makes it a useful tool for studying the effects of these neurotransmitters on behavior. The compound is also relatively easy to synthesize and purify, which makes it accessible for use in research. However, its psychoactive effects may limit its use in certain experimental settings.
Future Directions
There are several future directions for research on 3-(4-ethylphenyl)-N-[3-(1-pyrrolidinyl)propyl]propanamiderone. One area of interest is its potential as a treatment for psychiatric disorders such as depression and ADHD. The compound's ability to increase the levels of dopamine, norepinephrine, and serotonin in the brain may make it a promising candidate for these applications. Another area of interest is its potential as a tool for studying the neurobiology of addiction. The compound's stimulant effects and ability to increase the levels of dopamine in the brain may provide insights into the mechanisms underlying addiction. Additionally, further research is needed to understand the long-term effects of 3-(4-ethylphenyl)-N-[3-(1-pyrrolidinyl)propyl]propanamiderone use on the brain and behavior.
Scientific Research Applications
3-(4-ethylphenyl)-N-[3-(1-pyrrolidinyl)propyl]propanamiderone has been used in scientific research to study its effects on the central nervous system. It has been found to act as a reuptake inhibitor of dopamine, norepinephrine, and serotonin, which are neurotransmitters that play a crucial role in mood and behavior. The compound has been used to study the effects of stimulants on the brain and behavior.
Properties
IUPAC Name |
3-(4-ethylphenyl)-N-(3-pyrrolidin-1-ylpropyl)propanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N2O/c1-2-16-6-8-17(9-7-16)10-11-18(21)19-12-5-15-20-13-3-4-14-20/h6-9H,2-5,10-15H2,1H3,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLWXQIXFCQKUDR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)CCC(=O)NCCCN2CCCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.